Cas no 2034576-22-0 (3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine)
3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine Chemical and Physical Properties
Names and Identifiers
-
- (5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone
- (5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)-(3-pyridazin-3-yloxypiperidin-1-yl)methanone
- 3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine
-
- Inchi: 1S/C17H19N7O2/c1-11-9-12(2)24-17(19-11)20-15(22-24)16(25)23-8-4-5-13(10-23)26-14-6-3-7-18-21-14/h3,6-7,9,13H,4-5,8,10H2,1-2H3
- InChI Key: OLGWUYGDVHZZQD-UHFFFAOYSA-N
- SMILES: O(C1=CC=CN=N1)C1CN(C(C2N=C3N=C(C)C=C(C)N3N=2)=O)CCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 508
- XLogP3: 1.2
- Topological Polar Surface Area: 98.4
3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6490-0364-2μmol |
3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine |
2034576-22-0 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0364-5μmol |
3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine |
2034576-22-0 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0364-10μmol |
3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine |
2034576-22-0 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0364-20μmol |
3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine |
2034576-22-0 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0364-1mg |
3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine |
2034576-22-0 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0364-2mg |
3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine |
2034576-22-0 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0364-3mg |
3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine |
2034576-22-0 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0364-4mg |
3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine |
2034576-22-0 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0364-5mg |
3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine |
2034576-22-0 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0364-10mg |
3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine |
2034576-22-0 | 10mg |
$79.0 | 2023-09-08 |
3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine
Introduction to Compound CAS No. 2034576-22-0: 3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine
3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine (CAS No. 2034576-22-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of pyridazines and triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various pharmacological studies.
The core structure of 3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine includes a pyridazine ring linked to a piperidine moiety through an ether linkage. The piperidine ring is further functionalized with a triazolopyrimidine moiety, which is substituted with two methyl groups at the 5 and 7 positions. This intricate arrangement of functional groups imparts specific chemical and biological properties to the compound.
Recent studies have highlighted the potential of 3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine in various therapeutic areas. One of the key areas of interest is its activity as a selective inhibitor of certain kinases. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. The ability of this compound to selectively inhibit specific kinases makes it a valuable tool for both research and potential clinical applications.
In addition to its kinase inhibitory properties, 3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine has shown promising results in preclinical studies for its anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular mechanisms. The compound's ability to modulate these mechanisms could lead to new treatments for inflammatory conditions such as arthritis and asthma.
The pharmacokinetic properties of 3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine have also been extensively studied. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can be effectively delivered to the target site in the body and maintain sufficient bioavailability for therapeutic action.
Safety and toxicity assessments are critical components of drug development. Preclinical toxicity studies of 3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine have shown that it has a favorable safety profile at therapeutic doses. These findings support further clinical evaluation of the compound.
The potential clinical applications of 3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine are diverse and promising. Ongoing clinical trials are investigating its efficacy in treating various conditions such as cancer and inflammatory diseases. Early results from these trials have been encouraging and suggest that this compound could become an important addition to the therapeutic arsenal.
In conclusion, 3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine (CAS No. 2034576-22-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As more data become available from ongoing studies and clinical trials, the full potential of this compound will likely be realized.
2034576-22-0 (3-[(1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl}piperidin-3-yl)oxy]pyridazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)